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Compound of Interest

Compound Name: Vcpip1-IN-1

Cat. No.: B15582732

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Vcpip1-IN-1 is a potent and selective covalent inhibitor of Valosin Containing Protein

Interacting Protein 1 (VCPIP1), a deubiquitinating enzyme (DUB) with emerging significance in

various cellular processes. VCPIP1, also known as VCIP135, plays critical roles in DNA repair,

the reassembly of the Golgi apparatus and endoplasmic reticulum following mitosis, and has

been implicated in the progression of certain cancers, such as pancreatic adenocarcinoma.[1]

This document provides researchers, scientists, and drug development professionals with

comprehensive information on Vcpip1-IN-1, including purchasing details, technical data, and

detailed protocols for its application in cell-based assays.

Purchasing and Supplier Information
Vcpip1-IN-1 is available from various chemical suppliers. Researchers are advised to request

a certificate of analysis to ensure the quality and purity of the compound.
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Supplier Catalog Number Notes

MedchemExpress HY-158999 -

Immunomart T88664 -

DC Chemicals DC67105 -

GlpBio GC17639 -

Technical Data
A summary of the key technical specifications for Vcpip1-IN-1 is provided below for easy

reference.

Property Value Reference

Synonyms
VCPIP1 Inhibitor, Compound

001
[1]

IC50 0.41 µM for VCPIP1 [1]

Molecular Formula C₁₃H₁₅ClN₂O₂ [1]

Molecular Weight 266.72 g/mol [1]

CAS Number 3025297-92-8 [1]

Appearance White to off-white solid MedchemExpress Datasheet

Solubility DMSO: ≥ 35 mg/mL MedchemExpress Datasheet

Storage
Store at -20°C for long-term

storage.
MedchemExpress Datasheet

Mechanism of Action and Signaling Pathways
VCPIP1 is a deubiquitinating enzyme that removes ubiquitin chains from target proteins,

thereby regulating their stability and function. It is involved in several key cellular signaling

pathways:
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Golgi and ER Reassembly: VCPIP1 is essential for the VCP/p97-mediated reassembly of the

Golgi apparatus and endoplasmic reticulum after mitosis. This process is crucial for

maintaining cellular architecture and function.

DNA Damage Response: VCPIP1 participates in the DNA damage response by

deubiquitinating proteins involved in DNA repair pathways.

Hippo/YAP Signaling: In pancreatic adenocarcinoma, VCPIP1 has been shown to interact

with and stabilize the transcriptional co-activator YAP by inhibiting its K48-linked

polyubiquitination. This leads to the activation of YAP target genes and promotes cancer

progression.

NF-κB Signaling: VCPIP1 can negatively regulate the NF-κB signaling pathway by

deubiquitinating and stabilizing Erbin, an inhibitor of NOD2-mediated NF-κB activation.

Below are diagrams illustrating the key signaling pathways involving VCPIP1.

Ubiquitination & Degradation

VCPIP1 YAP

Deubiquitinates
(stabilizes) K48-linked

Polyubiquitin
Ubiquitination

YAP Target Genes
(e.g., CTGF, CYR61)

Activates Transcription

Proteasome
Degradation

Vcpip1-IN-1
Inhibits

Click to download full resolution via product page

Caption: VCPIP1's role in the Hippo/YAP signaling pathway.
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Downstream Assays
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Caption: General experimental workflow for studying Vcpip1-IN-1.

Experimental Protocols
The following are suggested protocols for investigating the effects of Vcpip1-IN-1 in a cell-

based setting. These should be optimized for specific cell lines and experimental questions.

Protocol 1: Cell Viability Assay
This protocol is designed to assess the effect of Vcpip1-IN-1 on the proliferation of cancer

cells.
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Materials:

Pancreatic cancer cell lines (e.g., PANC-1, AsPC-1)

Complete growth medium (e.g., DMEM with 10% FBS)

Vcpip1-IN-1 (stock solution in DMSO)

96-well plates

MTT or CellTiter-Glo® Luminescent Cell Viability Assay kit

Plate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete growth medium. Allow cells to adhere overnight.

Treatment: Prepare serial dilutions of Vcpip1-IN-1 in complete growth medium. A suggested

concentration range is 0.1 µM to 50 µM. Add 100 µL of the diluted inhibitor or vehicle control

(DMSO) to the respective wells.

Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with

5% CO₂.

Viability Measurement:

MTT Assay: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours. Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

Read the absorbance at 570 nm.

CellTiter-Glo® Assay: Follow the manufacturer's instructions to measure luminescence.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC50 value.

Protocol 2: Western Blot Analysis
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This protocol is for examining the effect of Vcpip1-IN-1 on the protein levels of VCPIP1 targets

and downstream signaling molecules.

Materials:

Pancreatic cancer cell lines

6-well plates

Vcpip1-IN-1

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-VCPIP1, anti-YAP, anti-p-YAP, anti-GAPDH)

HRP-conjugated secondary antibodies

ECL substrate and imaging system

Procedure:

Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat

cells with Vcpip1-IN-1 at the desired concentrations (e.g., 1 µM, 5 µM, 10 µM) for the

desired time (e.g., 24 hours).

Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel.

After electrophoresis, transfer the proteins to a PVDF membrane.
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Immunoblotting:

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate with primary antibodies overnight at 4°C.

Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies

for 1 hour at room temperature.

Wash the membrane again and develop with ECL substrate.

Image Acquisition and Analysis: Capture the chemiluminescent signal and quantify the band

intensities. Normalize the protein of interest to a loading control (e.g., GAPDH).

Protocol 3: Immunoprecipitation for Ubiquitination
Assay
This protocol is designed to assess the effect of Vcpip1-IN-1 on the ubiquitination status of a

target protein, such as YAP.

Materials:

Pancreatic cancer cell lines

10-cm dishes

Vcpip1-IN-1

MG132 (proteasome inhibitor)

Immunoprecipitation lysis buffer (e.g., Triton X-100 based buffer with protease and

deubiquitinase inhibitors like N-ethylmaleimide)

Primary antibody for immunoprecipitation (e.g., anti-YAP)

Protein A/G magnetic beads

Antibody for western blotting (e.g., anti-ubiquitin, anti-YAP)
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Procedure:

Cell Culture and Treatment: Seed cells in 10-cm dishes. Treat with Vcpip1-IN-1 for a

specified time. Add MG132 (10 µM) for the last 4-6 hours of incubation to allow for the

accumulation of ubiquitinated proteins.

Cell Lysis: Lyse the cells with immunoprecipitation lysis buffer.

Immunoprecipitation:

Pre-clear the lysate with protein A/G beads.

Incubate the pre-cleared lysate with the anti-YAP antibody overnight at 4°C with gentle

rotation.

Add protein A/G beads and incubate for another 2-4 hours.

Washing and Elution: Wash the beads several times with lysis buffer. Elute the

immunoprecipitated proteins by boiling in SDS-PAGE sample buffer.

Western Blot Analysis: Analyze the eluted samples by western blotting using anti-ubiquitin

and anti-YAP antibodies. An increase in the ubiquitin signal in the Vcpip1-IN-1 treated

sample would indicate that the inhibitor is preventing the deubiquitination of YAP.

Conclusion
Vcpip1-IN-1 is a valuable research tool for investigating the biological roles of the

deubiquitinase VCPIP1. The information and protocols provided in this document are intended

to serve as a guide for researchers to design and execute experiments to further elucidate the

function of VCPIP1 and the therapeutic potential of its inhibition. As with any experimental

system, optimization of the provided protocols for specific laboratory conditions and research

questions is highly recommended.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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